N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C26H31N3O4S/c1-6-31-22-12-18(13-23(32-7-2)24(22)33-8-3)26(30)27-25-19-14-34-15-20(19)28-29(25)21-10-9-16(4)11-17(21)5/h9-13H,6-8,14-15H2,1-5H3,(H,27,30)
• InChI Key: WFVBWYZLUIDPLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C3CSCC3=NN2C4=C(C=C(C=C4)C)C
• Molecular Formula: C26H31N3O4S
• Molecular Weight: 481.6 g/mol

Description

The compound is a complex organic molecule, likely used in advanced chemistry or pharmacology. It contains a pyrazole ring, which is a common motif in many pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve nitrosation reactions.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis and structural characterization of compounds related to N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-triethoxybenzamide have been explored. For instance, Skladchikov et al. (2013) studied the synthesis and Heck cyclization of related atropisomers, emphasizing the importance of palladium(II) acetate in heterocyclization processes (Skladchikov, Suponitskii, & Gataullin, 2013). Additionally, Arslan, Kazak, & Aydın (2015) conducted a detailed spectroscopic and structural characterization of p-nitrobenzamide compounds, which can offer insights into the properties of similar chemical structures (Arslan, Kazak, & Aydın, 2015).

Supramolecular Liquid Crystals and Luminescent Properties

• Compounds with structural similarities to this compound have been used in the development of supramolecular liquid crystals. Moyano et al. (2013) reported on supramolecular liquid crystals containing 4-aryl-1H-pyrazole units that display luminescent properties and can self-assemble to form columnar mesophases (Moyano et al., 2013).

Optoelectronic Device Applications

• In the field of optoelectronics, derivatives of thieno[3,4-b]pyrazine, a core component of the target compound, have been studied. Liu et al. (2008) synthesized donor−acceptor copolymers incorporating thieno[3,4-b]pyrazine and investigated their properties for optoelectronic device applications, highlighting their potential in photovoltaic and other electronic devices (Liu et al., 2008).

Antibacterial and Antipsychotic Agents

• Compounds structurally related to the target molecule have been evaluated for their potential as antibacterial and antipsychotic agents. For example, Palkar et al. (2017) conducted studies on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as novel antibacterial agents (Palkar et al., 2017), and Wise et al. (1987) explored the potential of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols as novel antipsychotic agents (Wise et al., 1987).